Cas no 14068-53-2 (2-Amino-5-ethyl-1,3,4-thiadiazole)

2-Amino-5-ethyl-1,3,4-thiadiazole is a heterocyclic organic compound featuring a thiadiazole core substituted with an amino group at the 2-position and an ethyl group at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-rich nitrogen and sulfur atoms enhance its ability to participate in nucleophilic and coordination reactions, facilitating the development of biologically active molecules. The compound exhibits good stability under standard conditions, ensuring reliable handling and storage. Its versatility in functionalization makes it particularly useful for constructing complex heterocyclic frameworks, contributing to its prominence in medicinal chemistry and material science applications.
2-Amino-5-ethyl-1,3,4-thiadiazole structure
14068-53-2 structure
Product Name:2-Amino-5-ethyl-1,3,4-thiadiazole
CAS No:14068-53-2
MF:C4H7N3S
MW:129.183478593826
MDL:MFCD00003111
CID:49624
PubChem ID:26444
Update Time:2025-10-16

2-Amino-5-ethyl-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 5-Ethyl-1,3,4-thiadiazol-2-amine
    • 2-Amino-5-ethyl-1,3,4-thiadiazole
    • IFLAB-BB F1918-0074
    • 4-thiadiazol-2-amine,5-ethyl-3
    • 4-thiadiazole,2-amino-5-ethyl-3
    • 2-Amino-5-ethyl-1,5,4-thiadiazole
    • 5-Ethyl-2-amino-1,3,4-thiadiazole
    • 1,3,4-Thiadiazol-2-amine, 5-ethyl-
    • 5-ETHYL-[1,3,4]THIADIAZOL-2-YLAMINE
    • AKOS BBS-00004451
    • BP9
    • 2-Amino-5-ethyl-1,3,4-thiadiazole, 97%
    • GEO-00127
    • NS00024561
    • 14068-53-2
    • FT-0611168
    • NSC 75711
    • AM90247
    • bmse000176
    • EN300-17868
    • EINECS 237-921-4
    • DTXSID5065699
    • Z57052870
    • 1,4-Thiadiazol-2-amine, 5-ethyl-
    • 1,3,4-THIADIAZOLE, 2-AMINO-5-ETHYL-
    • BRN 0113614
    • CHEBI:86540
    • NSC-75711
    • 4-27-00-08073 (Beilstein Handbook Reference)
    • 1,4-Thiadiazole, 2-amino-5-ethyl-
    • BB 0217151
    • 3vp4
    • SCHEMBL94109
    • NCIOpen2_000899
    • Q27159228
    • AT18875
    • NSC75711
    • CHEMBL568688
    • N859FE3PD7
    • BS-3768
    • MFCD00003111
    • SY011462
    • W-108197
    • MZW
    • 5-Ethyl-1,3,4-thiadiazol-2-amine #
    • AKOS000100064
    • STK279467
    • DTXCID1034559
    • 5-Ethyl-(1,3,4)thiadiazol-2-ylamine
    • DB-020469
    • MDL: MFCD00003111
    • Inchi: 1S/C4H7N3S/c1-2-3-6-7-4(5)8-3/h2H2,1H3,(H2,5,7)
    • InChI Key: QXTRPGAMVIONMK-UHFFFAOYSA-N
    • SMILES: S1C(N)=NN=C1CC
    • BRN: 113614

Computed Properties

  • Exact Mass: 129.03600
  • Monoisotopic Mass: 129.036068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 77.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.9
  • Topological Polar Surface Area: 80

Experimental Properties

  • Color/Form: White or cream crystalline powder
  • Density: 1.220 (estimate)
  • Melting Point: 200-203 °C (lit.)
  • Boiling Point: 250
  • Flash Point: 115.4°C
  • Refractive Index: 1.5800 (estimate)
  • PSA: 80.04000
  • LogP: 1.26390
  • Solubility: Not determined

2-Amino-5-ethyl-1,3,4-thiadiazole Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S37/39-S36/37/39-S22
  • RTECS:XI3095000
  • Hazardous Material Identification: Xi
  • Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
  • TSCA:Yes
  • Risk Phrases:R36/37/38
  • Safety Term:S22;S26;S36/37/39

2-Amino-5-ethyl-1,3,4-thiadiazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-Amino-5-ethyl-1,3,4-thiadiazole Suppliers

Amadis Chemical Company Limited
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(CAS:14068-53-2)2-Amino-5-ethyl-1,3,4-thiadiazole
Order Number:A807680
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:06
Price ($):181.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:14068-53-2)2-Amino-5-ethyl-1,3,4-thiadiazole
A807680
Purity:99%
Quantity:25g
Price ($):181.0
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